Cas no 76708-69-5 (Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1))

• Product name: Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1)
• CAS No: 76708-69-5
• MF: C₂₂H₁₈N₄O₃S^.HCl
• MW: 454.92926
• CID: 565700
• PubChem ID: 154968

Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1)
• N-[4-[(4-cyanoacridin-9-yl)amino]-3-methoxy-phenyl]methanesulfonamide hydrochloride
• N-[4-[(4-cyanoacridin-9-yl)amino]-3-methoxyphenyl]methanesulfonamide,hydrochloride
• DTXSID70227540
• 76708-69-5
• Methanesulfonamide, N-(4-((4-cyano-9-acridinyl)amino)-3-methoxyphenyl)-, monohydrochloride

• Inchi： InChI=1S/C22H18N4O3S.ClH/c1-29-20-12-15(26-30(2,27)28)10-11-19(20)25-22-16-7-3-4-9-18(16)24-21-14(13-23)6-5-8-17(21)22;/h3-12,26H,1-2H3,(H,24,25);1H
• InChI Key： GJSRFDQQFGHZMR-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)NS(=O)(=O)C)NC2=C3C=CC=C(C3=NC4=CC=CC=C42)C#N.Cl

Computed Properties

• Exact Mass: 454.087
• Monoisotopic Mass: 454.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 745
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: 617.2°C at 760 mmHg
• Flash Point: 327.1°C